Cas no 98135-36-5 (2,6-Diaminoisonicotinamide)

• Product Name: 2,6-Diaminoisonicotinamide
• CAS No: 98135-36-5
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 4826964
• Update Time: 2025-09-28

2,6-Diaminoisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2,6-diaminoisonicotinamide
• 4-Pyridinecarboxamide, 2,6-diamino-
• 2,6-Diamino-isonicotinamide
• 2,6-diaminopyridine-4-carboxamide
• 2,6-Diaminoisonicotinamide

• Inchi： 1S/C6H8N4O/c7-4-1-3(6(9)11)2-5(8)10-4/h1-2H,(H2,9,11)(H4,7,8,10)
• InChI Key： YWZVQYIMUJHBAJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N)N=C(C=1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: -1
• Topological Polar Surface Area: 108

Additional information on 2,6-Diaminoisonicotinamide

2,6-Diaminoisonicotinamide (CAS No. 98135-36-5): A Comprehensive Overview

2,6-Diaminoisonicotinamide (CAS No. 98135-36-5) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, known for its unique structural properties, serves as a valuable intermediate in the development of various bioactive molecules. Its molecular formula, C6H8N4O, highlights its potential for diverse applications, making it a subject of interest for researchers and industry professionals alike.

The 2,6-diaminoisonicotinamide structure features a pyridine ring substituted with two amino groups and an amide functional group. This configuration imparts distinct chemical reactivity, enabling its use in the synthesis of heterocyclic compounds. Recent studies have explored its role in the design of novel pharmaceutical intermediates, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's versatility aligns with current trends in drug discovery, where researchers seek efficient and sustainable synthetic pathways.

One of the most frequently asked questions about 2,6-Diaminoisonicotinamide is its solubility and stability under various conditions. The compound exhibits moderate solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which is crucial for its application in laboratory settings. Its stability at room temperature makes it a reliable choice for long-term storage and transportation, addressing common concerns in chemical procurement.

In the context of green chemistry, 2,6-Diaminoisonicotinamide has been investigated for its potential in eco-friendly synthesis routes. Researchers are increasingly focusing on reducing the environmental impact of chemical processes, and this compound's ability to participate in catalytic reactions without heavy metal catalysts aligns with these goals. This aspect is particularly relevant given the growing demand for sustainable practices in the chemical industry.

The 2,6-diaminoisonicotinamide market has seen steady growth, driven by its applications in drug discovery and material science. Pharmaceutical companies utilize this compound as a building block for developing targeted therapies, especially in oncology and infectious diseases. Additionally, its incorporation into advanced materials, such as polymers and coatings, has expanded its industrial relevance. Market analysts predict continued demand, particularly in regions with robust pharmaceutical and research sectors.

From a synthetic perspective, 2,6-Diaminoisonicotinamide offers several advantages. Its high purity and consistent quality make it a preferred choice for precision-driven applications. Manufacturers adhere to stringent quality control measures to ensure compliance with international standards, such as those set by the International Council for Harmonisation (ICH). This commitment to quality addresses the critical need for reliable chemical intermediates in research and production.

Recent advancements in analytical techniques have further enhanced the understanding of 2,6-Diaminoisonicotinamide. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its purity and structural integrity. These methods are essential for validating the compound's suitability for sensitive applications, such as bioconjugation and peptide synthesis.

The safety profile of 2,6-Diaminoisonicotinamide is another area of interest. While the compound is generally considered safe for laboratory use, proper handling procedures, including the use of personal protective equipment (PPE), are recommended. Material safety data sheets (MSDS) provide comprehensive guidelines for its storage, handling, and disposal, ensuring compliance with occupational health and safety regulations.

Looking ahead, the potential applications of 2,6-Diaminoisonicotinamide are expected to expand. Innovations in catalysis and molecular design may unlock new uses for this compound, particularly in emerging fields like nanotechnology and biomedical engineering. Its role in the development of next-generation therapeutics and functional materials positions it as a compound of enduring significance.

In summary, 2,6-Diaminoisonicotinamide (CAS No. 98135-36-5) stands out as a multifaceted compound with broad applicability. Its chemical properties, combined with its relevance to contemporary research trends, make it a valuable asset in scientific and industrial contexts. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future advancements.